Cas no 945543-27-1 ((2,4-Dichloro-pyridin-3-yl)-acetonitrile)

(2,4-Dichloro-pyridin-3-yl)-acetonitrile is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its dichloropyridine scaffold, combined with the reactive acetonitrile group, enables selective functionalization, making it valuable for constructing complex molecules. The compound exhibits high reactivity in nucleophilic substitution and cyclization reactions, facilitating the synthesis of pyridine-based intermediates. Its stability under standard conditions ensures consistent handling and storage. Researchers favor this compound for its role in developing agrochemicals, pharmaceuticals, and specialty chemicals, where precise structural modifications are required. The electron-withdrawing chloro groups enhance its utility in cross-coupling reactions, further expanding its synthetic applications.

(2,4-Dichloro-pyridin-3-yl)-acetonitrile structure

945543-27-1 structure

Product Name:(2,4-Dichloro-pyridin-3-yl)-acetonitrile

CAS No:945543-27-1

MF:C₇H₄Cl₂N₂

MW:187.026059150696

MDL:MFCD16609322

CID:4801059

Update Time:2025-05-23

(2,4-Dichloro-pyridin-3-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

- (2,4-dichloro-pyridin-3-yl)-acetonitrile
- 2-(2,4-dichloropyridin-3-yl)acetonitrile
- 2,4-Dichloropyridine-3-acetonitrile
- (2,4-Dichloro-pyridin-3-yl)-acetonitrile
- MDL： MFCD16609322
- Inchi： 1S/C7H4Cl2N2/c8-6-2-4-11-7(9)5(6)1-3-10/h2,4H,1H2
- InChI Key： LLXPOYJDDBFUBF-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1CC#N)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 175
XLogP3: 2.1
Topological Polar Surface Area: 36.7

(2,4-Dichloro-pyridin-3-yl)-acetonitrile Pricemore >>

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